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Compound of Interest

Compound Name: Norethandrolone-d5
Cat. No.: B13838736
Get Quote
\ J

Executive Summary & Hazard Profile

Norethandrolone-d5 (17a-ethyl-19-nortestosterone-d5) is a deuterated synthetic anabolic-
androgenic steroid (AAS) primarily used as an internal standard in mass spectrometry (LC-
MS/MS) for anti-doping and forensic analysis.[1]

Effective disposal requires navigating a dual-regulatory landscape: DEA Schedule Ili
compliance (legal custody) and EPA RCRA environmental safety (chemical hazard).
Mishandling this compound risks federal non-compliance and environmental endocrine
disruption.

Physicochemical & Regulatory Data
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Parameter Specification Operational Implication

Use parent CAS for general
CAS Number 3801-06-7 (Unlabeled) safety data; d5 is chemically

equivalent for disposal.

CRITICAL: Inventory requires
DEA Status Schedule 111 (C-111) strict chain-of-custody until
destruction.

Suspected carcinogen; potent

Hazard Class Reprotoxin (Cat 1B) ] )
endocrine disruptor.
High adsorption to plastics;
LogP (Lipophilicity) ~2.9-3.2 rinse containers with organic
solvent before disposal.
Classified as "Hazardous
) Waste" due to
RCRA Status Not P/U Listed

toxicity/ignitability (if in

solvent).

The Regulatory Intersection: DEA vs. EPA

As a researcher, you must distinguish between Inventory (usable or expired stock) and Waste
(experimental byproducts).

o DEA Authority (The "Inventory" Rule): If the substance is in a distinct, retrievable form (neat
powder or stock solution), it remains a controlled substance. You cannot simply "throw it
away." It must be transferred to a Reverse Distributor or destroyed via witnessed, DEA-
approved methods (Form 41).

» EPA Authority (The "Waste" Rule): Once the substance is irreversibly altered (e.g., dilute LC-
MS effluent, contaminated gloves), it becomes hazardous waste. The DEA generally defers
to environmental regulations for trace waste, provided the drug is non-retrievable.

Decision Logic & Workflow

The following decision tree illustrates the compliant path for Norethandrolone-d5 disposal.
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Figure 1: Decision matrix for separating DEA-regulated inventory from EPA-regulated
experimental waste.

Detailed Disposal Protocols

Protocol A: Disposal of Expired/Unused Inventory (DEA
Path)
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Applicability: Neat powder vials or high-concentration stock solutions (e.g., 1 mg/mL ampoules)
that are expired or no longer needed.

e Do Not Dilute: Never dilute a Schedule Il stock to "create" waste. This is considered
tampering with a controlled substance.

o Select a Reverse Distributor: Contact a DEA-registered Reverse Distributor. This transfers
legal custody from your lab to them.

o Why: This relieves you of the liability of physical destruction.
e Documentation (Form 41):

o If using a Reverse Distributor, they often handle the Form 41 submission, but you must
maintain the invoice and chain-of-custody records for 2 years.

o If performing on-site destruction (rare and not recommended for small labs), you must
complete DEA Form 41 listing the NDC (if applicable) or chemical name, quantity, and
method of destruction. Two witnesses are required.[1][2]

e Secure Storage: Keep the material in the locked safe until the Reverse Distributor picks it up.

Protocol B: Liquid Experimental Waste (EPA Path)

Applicability: LC-MS mobile phase waste, extraction supernatants, and working dilutions (<10
pg/mL).

e Segregation:

o Stream 1: Non-Halogenated Organics (e.g., Methanol/Acetonitrile mixtures containing
trace steroid).

o Stream 2: Halogenated Organics (e.g., Dichloromethane extracts).

o Container Selection: Use HDPE or glass carboys. Avoid standard LDPE for long-term
storage of chlorinated solvents.

e Labeling:
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o Label as "Hazardous Waste - Toxic/lgnitable."

o Explicitly list "Trace Norethandrolone-d5" on the constituent list.

» Deactivation (Prohibited): Do NOT attempt to oxidize with bleach (sodium hypochlorite).
Steroid rings are robust; partial oxidation can generate toxic chlorinated byproducts without
destroying the endocrine activity.

Protocol C: Solid Waste & Consumables

Applicability: SPE cartridges, syringe filters, contaminated gloves, and empty vials.
o "Empty" Definition: A vial is RCRA-empty if less than 3% of the weight remains.

o Scientist Tip: Because Norethandrolone is lipophilic (LogP ~3), it adsorbs to glass and
plastic. Triple rinse empty stock vials with methanol before discarding the vial. Add the
rinsate to the Liquid Waste (Protocol B).

e Segregation:
o Sharps: Needles/syringes go into rigid Sharps Containers.

o Soft Solids: Gloves and paper towels go into "Chemically Contaminated Solid Waste"
(often yellow bags or specific bins), not regular trash.

» Destruction: Ensure your facility's waste contractor uses incineration for this waste stream.
Landfilling steroidal waste contributes to environmental endocrine disruption.

Safety & Handling (The "Self-Validating" System)

To ensure the protocol works, the safety system must prevent exposure during the disposal
process.

o PPE Barrier: Double-gloving is recommended.
o Inner Glove: Latex or Nitrile (inspection layer).

o Quter Glove: Nitrile (>0.11 mm thickness).
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o Rationale: Solvents like acetonitrile (common in steroid LC-MS) permeate nitrile rapidly;
the double layer protects against the solvent vehicle carrying the steroid through the skin.

o Engineering Controls: All transfers (liquid or solid) must occur inside a Class Il Biological
Safety Cabinet (BSC) or a Chemical Fume Hood.

o Validation: Verify face velocity is 80-100 fpm before opening any vial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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management-of-norethandrolone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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